Cas no 29385-43-1 (Tolyltriazole)

Tolyltriazole Properties

Names and Identifiers

• 4-(p-Tolyl)-1H-1,2,3-triazole
• TTA
• 5-Methylbenzotriazole, Pract.
• 5-Methylbenzotriazole
• TOLYTRIAZOLE
• 1H-Benzotriazole,5-methyl-
• 5-Methyl-1H-1,2,3-benzotriazole
• 5-Methyl-1H-benzo-1,2,3-triazole
• 5-methyl-1h-benzotriazol
• m-Tolylazoimide
• Retrocure G
• Vulkalent TM
• COBRATEC(R) TT 100
• METHYL-1H-BENZOTRIAZOLE
• METHYL BENZOTRIAZOLE
• 1-H-METHYLBENZOTRIAZOLE
• TOLYLTRIAZOLE
• 1H-Benzotriazole,4(5)-methyl-
• 1H-Benzotriazole,4(or5)-methyl-
• Methyl-1H-benzotriazole (mixture)
• Methylbenzotriazole(TTA)
• cobratectt100
• Seetec T
• Stabinol MBTZ
• tdlyltriazole
• Tolutriazole
• Tolyltriazol
• TOLYLTRIAZOLES
• 5-Methyl-1,2,3-benzotriazole
• 甲基苯并三氮唑
• 甲基苯骈三氮唑
• 湖北甲基苯骈三氮唑(TTA)生产厂家行情价格
• 4-Methyl-1H-benzo[d][1,2,3]triazole
• 4-Methyl-1H-benzotriazole
• 4-Tolyltriazole
• 4-methyl-1H-1,2,3-benzotriazole
• 4-METHYLBENZOTRIAZOLE
• 1H-Benzotriazole, 4-methyl-
• 1H-Benzotriazole,7-methyl-
• QKK8999IZA
• CMGDVUCDZOBDNL-UHFFFAOYSA-N
• 7-methyl-1H-benzo[d][1,2,3]triazole
• DSSTox_CID_6171
• DSSTox_RID_78044
• DSSTox_GSID_26171
• 4-methyl-2H-benzotriazole
• Teltolytriazole
• Tolyltriazole (Granular)
• Tolyltriazole 99.0% min
• +Expand

• MDL： MFCD00167158
• InChIKey： LBOQZDCAYYCJBU-UHFFFAOYSA-N
• Inchi： 1S/2C7H7N3/c1-5-2-3-6-7(4-5)9-10-8-6;1-5-3-2-4-6-7(5)9-10-8-6/h2*2-4H,1H3,(H,8,9,10)
• SMILES： C12C=CC=C(C)C=1N=NN2.C12C=C(C=CC=1NN=N2)C

Computed Properties

• Exact Mass: 266.12800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 133.064
• Heavy Atom Count: 10
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 41.6

Experimental Properties

• LogP: 2.53260
• PSA: 83.14000
• Refractive Index: 1.5341 (estimate)
• Water Partition Coefficient: <0.01 g/100 mL at 18 ºC
• Boiling Point: 160 ºC
• Melting Point: 76-87 ºC
• Flash Point: 210-212°C/12mm
• Solubility: Soluble in chloroform (a little) \ methanol (a little)
• Color/Form: Light brown powder
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
• Solubility: water
• pka: 8.85[at 20 ℃]
• Density: 1.24

Tolyltriazole Security Information

• Symbol: GHS07
• RTECS：DM1300000
• Safety Instruction： S22-S36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： R22: harmful if swallowed.
• Signal Word：Warning

Tolyltriazole Customs Data

• HS CODE：2933998090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds